6-Chloro-5-hydroxynicotinonitrile

• Molecular Formula: C6H3ClN2O
• Molecular Weight: 154.55 g/mol
• IUPAC Name: 6-chloro-5-hydroxypyridine-3-carbonitrile
• InChI: InChI=1S/C6H3ClN2O/c7-6-5(10)1-4(2-8)3-9-6/h1,3,10H
• InChI Key: WLJRLKBACNKPHF-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC(=C1O)Cl)C#N

Description

6-Chloro-5-hydroxynicotinonitrile is a useful research compound. Its molecular formula is C6H3ClN2O and its molecular weight is 154.55 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A mixture of 5-hydroxy-nicotinonitrile (2.0 g, 16.66 mmol), and N-chlorosuccinimide (3.3 g, 25.0 mmol) in acetonitrile (33 mL) was heated in a sealed tube at 107° C. overnight. Acetonitrile was removed under reduced pressure, the residue was diluted with EtOAc (100 mL). The organic layer was washed with water (10 mL) and brine (2×10 mL), dried over Na2SO4, filtered, and concentrated to give brown oil. Purification was accomplished by flash chromatography on silica gel using 20-80% EtOAc/hexanes gradient elution to yield the title compound (0.55 g, 36%) as a yellow solid. 1H NMR (400 MHz, DMSO-d6) δ ppm 11.70 (s, 1H), 8.35 (d, J=2.0 Hz, 1H), 7.67 (d, J=2.0 Hz, 1H); MS (ES) m/z: 153 (M−1)−.